Cas no 39755-03-8 (4-hydroxy-1-phenylbutan-1-one)

• Product Name: 4-hydroxy-1-phenylbutan-1-one
• CAS No: 39755-03-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD16165813
• CID: 1510696
• PubChem ID: 10975816
• Update Time: 2025-06-08

4-hydroxy-1-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-phenylbutan-1-one
• 1-butanone, 4-hydroxy-1-phenyl-
• LogP
• γ-Hydroxybutyrophenone
• SCHEMBL94886
• 4-hydroxy-1-phenyl-1-butanone
• 4-oxo-4-phenylbutanol
• EN300-378938
• DTXSID90450378
• 4-hydroxy-1-phenyl-butan-1-one
• gamma-Hydroxybutyrophenone
• AKOS011305882
• 39755-03-8
• FJUPUBXRHPSANV-UHFFFAOYSA-N
• 4-Phenyl-4-oxobutanol
• G42292

• MDL： MFCD16165813
• Inchi： 1S/C10H12O2/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2
• InChI Key： FJUPUBXRHPSANV-UHFFFAOYSA-N
• SMILES： OCCCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0326 (rough estimate)
• Melting Point: 30°C
• Boiling Point: 251.67°C (rough estimate)
• Refractive Index: 1.5413 (estimate)
• PSA: 37.3

Additional information on 4-hydroxy-1-phenylbutan-1-one

Comprehensive Overview of 4-Hydroxy-1-Phenylbutan-1-one (CAS No. 39755-03-8)

4-Hydroxy-1-phenylbutan-1-one, also known by its CAS number 39755-03-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenyl group and a hydroxyl group attached to a butanone backbone. The combination of these functional groups endows 4-hydroxy-1-phenylbutan-1-one with a range of chemical properties that make it valuable for various applications.

The chemical formula of 4-hydroxy-1-phenylbutan-1-one is C₁₀H₁₂O₂. Its molecular weight is 164.20 g/mol, and it exists as a colorless liquid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone, but it has limited solubility in water. These physical properties make it suitable for use in both laboratory and industrial settings.

In the realm of organic synthesis, 4-hydroxy-1-phenylbutan-1-one serves as an important intermediate for the synthesis of more complex molecules. Its reactivity is primarily centered around the hydroxyl and carbonyl groups, which can undergo various chemical transformations such as esterification, acylation, and reduction. Recent studies have explored the use of this compound in the synthesis of bioactive molecules and pharmaceuticals, highlighting its potential in drug discovery and development.

The biological activity of 4-hydroxy-1-phenylbutan-1-one has been a subject of extensive research. Studies have shown that this compound exhibits antioxidant properties, which can be attributed to the presence of the hydroxyl group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. In vitro experiments have demonstrated that 4-hydroxy-1-phenylbutan-1-one can effectively scavenge reactive oxygen species (ROS), making it a promising candidate for therapeutic applications.

Beyond its antioxidant properties, 4-hydroxy-1-phenylbutan-1-one has also been investigated for its potential anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in numerous pathological conditions. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that 4-hydroxy-1-phenylbutan-1-one could be developed into anti-inflammatory drugs for the treatment of conditions such as arthritis and inflammatory bowel disease.

In the pharmaceutical industry, the development of new drugs often involves the synthesis and evaluation of novel compounds with specific biological activities. 4-Hydroxy-1-phenylbutan-1-one has been identified as a lead compound for drug discovery due to its unique chemical structure and promising biological properties. Clinical trials are currently underway to assess the safety and efficacy of this compound in treating various diseases. Preliminary results have been encouraging, with several studies reporting significant improvements in patient outcomes.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of 4-hydroxy-1-phenylbutan-1-one have shown that it degrades rapidly under natural conditions, minimizing its potential for long-term environmental accumulation. Additionally, toxicity assessments have indicated that this compound has low toxicity to aquatic organisms at environmentally relevant concentrations. These findings support its safe use in various applications.

In conclusion, 4-hydroxy-1-phenylbutan-1-one (CAS No. 39755-03-8) is a multifaceted organic compound with significant potential in both research and practical applications. Its unique chemical structure confers it with valuable properties such as antioxidant and anti-inflammatory activities, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its biological mechanisms and therapeutic applications, further solidifying its importance in the fields of chemistry, biology, and pharmaceutical science.